Cas no 546114-04-9 (4-Azaspiro[2.5]octan-5-one)

• Product Name: 4-Azaspiro[2.5]octan-5-one
• CAS No: 546114-04-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD13178736
• CID: 1021011
• PubChem ID: 11665409
• Update Time: 2025-05-22

4-Azaspiro[2.5]octan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octan-5-one
• 4-Azaspiro[2.5]-octan-5-one
• 4-Azaspiro[2.5]octan-5-one(9CI)
• 4-Azaspiro[2.5]octane-5-one
• FCH1159373
• AK205259
• AX8267080
• AB0080983
• SB42993
• CS-0044076
• DS-10399
• 546114-04-9
• MFCD13178736
• EN300-339382
• Z1255420866
• DTXSID00470224
• SY111882
• DB-241598
• AKOS022965712
• SCHEMBL25270633

• MDL： MFCD13178736
• Inchi： 1S/C7H11NO/c9-6-2-1-3-7(8-6)4-5-7/h1-5H2,(H,8,9)
• InChI Key： CPONDIRBUHQHSM-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(CC2)N1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.3

4-Azaspiro[2.5]octan-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 4-Azaspiro[2.5]octan-5-one

4-Azaspiro[2.5]octan-5-one: A Comprehensive Overview

The compound 4-Azaspiro[2.5]octan-5-one, identified by the CAS number 546114-04-9, is a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the spirocyclic family, characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 4. The spirocyclic framework of 4-Azaspiro[2.5]octan-5-one makes it a versatile molecule with intriguing chemical properties and promising biological activities.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic complex natural product frameworks. The presence of the nitrogen atom in the spiro position introduces additional functionality, enhancing the compound's potential for interaction with biological targets. For instance, research has shown that 4-Azaspiro[2.5]octan-5-one exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in medicinal chemistry.

The synthesis of 4-Azaspiro[2.5]octan-5-one involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the use of aza-spiroketal formation, which involves the reaction of a cyclic ketone with an amine derivative under specific conditions. This method ensures high regioselectivity and yields a pure product suitable for subsequent characterization and testing.

In terms of physical properties, 4-Azaspiro[2.5]octan-5-one is known to have a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are essential for confirming its structure and purity.

The biological evaluation of 4-Azaspiro[2.5]octan-5-one has revealed interesting insights into its pharmacological potential. In vitro assays have demonstrated that this compound exhibits moderate anti-inflammatory activity, suggesting its potential as a lead molecule for developing novel anti-inflammatory agents. Furthermore, preliminary studies indicate that it may possess antioxidant properties, which could be exploited in the development of nutraceuticals or cosmeceuticals.

The structural uniqueness of 4-Azaspiro[2.5]octan-5-one also makes it an attractive candidate for exploring its role in supramolecular chemistry. Researchers have investigated its ability to form host-guest complexes with various guest molecules, which could have applications in drug delivery systems or molecular recognition technologies.

In conclusion, 4-Azaspiro[2.5]octan-5-one, CAS No: 546114-04-9, is a compelling compound with a diverse range of applications across chemistry and biology. Its spirocyclic framework, functional groups, and promising biological activities position it as a valuable tool for advancing research in drug discovery, material science, and beyond.